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Compound of Interest

Compound Name:
5-Chloro-2-nitrodiphenylamine-

13C6

Cat. No.: B1153998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Chloro-2-nitrodiphenylamine, with

a special focus on its isotopically labeled form, 5-Chloro-2-nitrodiphenylamine-13C6. While

specific experimental data for the 13C6 labeled variant is not readily available in public

literature, this document extrapolates its properties and applications based on the known

characteristics of the unlabeled compound and the established utility of carbon-13 labeling in

scientific research.

Introduction
5-Chloro-2-nitrodiphenylamine is a substituted aromatic amine with the molecular formula

C₁₂H₉ClN₂O₂.[1] It serves as a valuable intermediate in various chemical syntheses,

particularly in the pharmaceutical and dye industries.[1] The introduction of six Carbon-13

atoms into one of the phenyl rings (13C6) creates a stable isotope-labeled version of the

molecule. This labeling does not significantly alter the chemical properties of the compound but

provides a powerful tool for researchers to trace its metabolic fate, quantify its presence in

complex biological matrices, and elucidate reaction mechanisms.[2][3]

Stable isotope-labeled compounds like 5-Chloro-2-nitrodiphenylamine-13C6 are instrumental

in drug metabolism and pharmacokinetic (DMPK) studies, environmental fate analysis, and as

internal standards for quantitative mass spectrometry assays.[3][4][5]
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Chemical and Physical Properties
The fundamental properties of 5-Chloro-2-nitrodiphenylamine are summarized below. The

13C6 labeled version is expected to have a slightly higher molecular weight, but other physical

properties will be largely unchanged.

Property Value References

Molecular Formula C₁₂H₉ClN₂O₂ [6][7][8]

Molecular Weight 248.67 g/mol [6][8]

Monoisotopic Mass 248.0352552 Da [6]

Appearance
Orange to Red Crystalline

Powder

Melting Point 110-114 °C

Boiling Point (Predicted) 370.4 ± 32.0 °C

Solubility
Soluble in organic solvents like

alcohol and ether.

Storage Temperature
Room Temperature, sealed in

a dry place.

CAS Number 25781-92-4 [6][7][8]

Synthesis and Experimental Protocols
The synthesis of 5-Chloro-2-nitrodiphenylamine typically involves the coupling of a substituted

aniline with a substituted chloronitrobenzene. The introduction of the 13C6 label would

necessitate the use of a 13C6-labeled aniline or benzene derivative as a starting material.

General Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis and purification of 5-

Chloro-2-nitrodiphenylamine, which would be applicable for both the labeled and unlabeled

compounds.
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Synthesis Purification Analysis

Starting Materials
(e.g., 2,4-dichloronitrobenzene and Aniline)

C-N Coupling Reaction
(e.g., Buchwald-Hartwig amination) Crude Product Recrystallization Filtration Drying Quality Control

(NMR, MS, HPLC) Pure 5-Chloro-2-nitrodiphenylamine
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5-Chloro-2-nitrodiphenylamine-13C6
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Metabolite Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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